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Compound of Interest

Compound Name: OD38

Cat. No.: B609713 Get Quote

Disclaimer: The specific compound "OD38" was not identified in a comprehensive search of

available scientific literature. The following information is based on preclinical data for two anti-

CD38 monoclonal antibodies with similar nomenclature, HexaBody-CD38 (GEN3014) and

CM313, and is intended to serve as a guide for researchers, scientists, and drug development

professionals working with similar molecules.

Introduction
CD38 is a transmembrane glycoprotein with ectoenzymatic activity that is highly expressed on

the surface of multiple myeloma and other hematological malignant cells, as well as on plasma

cells. This makes it an attractive target for antibody-based therapies. This document provides

detailed application notes and protocols for the preclinical in vivo administration of two distinct

anti-CD38 antibodies, HexaBody-CD38 and CM313, in animal models. The provided data and

protocols are compiled from published preclinical studies and are intended to guide the design

of similar animal studies.

Mechanism of Action of Anti-CD38 Antibodies
Anti-CD38 monoclonal antibodies primarily exert their anti-tumor effects through several

mechanisms:

Complement-Dependent Cytotoxicity (CDC): Upon binding to CD38 on the tumor cell

surface, the antibody's Fc region can activate the complement cascade, leading to the

formation of a membrane attack complex and subsequent cell lysis.
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Antibody-Dependent Cell-Mediated Cytotoxicity (ADCC): The Fc portion of the antibody can

be recognized by Fc receptors on immune effector cells, such as natural killer (NK) cells,

leading to the release of cytotoxic granules and tumor cell death.

Antibody-Dependent Cellular Phagocytosis (ADCP): Macrophages and other phagocytic

cells can recognize and engulf antibody-coated tumor cells via Fc receptor interactions.

Induction of Apoptosis: Cross-linking of CD38 by some antibodies may directly induce

programmed cell death.

Inhibition of Enzymatic Activity: CD38 has enzymatic functions that are implicated in tumor

cell survival and immune suppression. Antibody binding can inhibit these activities.
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Figure 1. Signaling pathway of Anti-CD38 antibodies.
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Quantitative Data Summary
The following tables summarize the dosages and administration schedules for HexaBody-CD38

and CM313 in various preclinical animal models.

HexaBody-CD38 (GEN3014) Dosage in Mouse Models
Animal
Model

Tumor Type Dosage
Route of
Administrat
ion

Dosing
Schedule

Key
Outcome

CB17-SCID

Mice

B-cell non-

Hodgkin

lymphoma

(PDX)

0.1 - 10

mg/kg

Intravenous

(IV)

Once weekly

for 3 weeks

Strong anti-

tumor activity

CB17-SCID

Mice

Acute

myeloid

leukemia

(PDX)

0.1 - 10

mg/kg

Intravenous

(IV)

Once weekly

for 3 weeks

Strong anti-

tumor activity

CM313 Dosage in Mouse Models
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Animal
Model

Tumor Type Dosage
Route of
Administrat
ion

Dosing
Schedule

Key
Outcome

BALB/c Nude

Mice

Daudi

lymphoma

(Xenograft)

0.3, 1, 3

mg/kg

Intravenous

(IV)
Single dose

Dose-

dependent

tumor

inhibition

BALB/c Nude

Mice

MM.1R

multiple

myeloma

(Xenograft)

0.3, 1, 3

mg/kg

Intravenous

(IV)
Days 0 and 3

Dose-

dependent

tumor

inhibition

BALB/c Nude

Mice

RPMI 8226

multiple

myeloma

(Xenograft)

3, 7, 15

mg/kg

Intravenous

(IV)

Days 0, 3, 6,

10, 13

Dose-

dependent

tumor

inhibition

B-hCD38

Mice

N/A (Toxicity

Study)
300 mg/kg

Intravenous

(IV)

Once a week

for 4 weeks

No Observed

Adverse

Effect Level

(NOAEL)

Experimental Protocols
The following are generalized protocols for in vivo efficacy and toxicity studies based on the

available data. These should be adapted based on specific experimental needs and

institutional guidelines.

General Experimental Workflow for In Vivo Efficacy
Studies
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To cite this document: BenchChem. [Application Notes and Protocols for Anti-CD38 Antibody
Dosing in Animal Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609713#od38-dosage-for-animal-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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